(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate

• Molecular Formula: C26H23ClN2O3
• Molecular Weight: 446.9 g/mol
• IUPAC Name: (E)-(4-chlorophenyl)-[4,5-dioxo-2-(4-propan-2-ylphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
• InChI: InChI=1S/C26H23ClN2O3/c1-16(2)18-5-7-19(8-6-18)23-22(24(30)20-9-11-21(27)12-10-20)25(31)26(32)29(23)15-17-4-3-13-28-14-17/h3-14,16,23,30H,15H2,1-2H3/b24-22+
• InChI Key: NOTJRJLLRHSPHC-ZNTNEXAZSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
• SMILES: CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CC4=CN=CC=C4
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4

Description

(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is commonly referred to as C21H20ClNO5 and is synthesized using specific methods. The purpose of

Mechanism of Action

The mechanism of action of (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate is not fully understood. However, studies suggest that the compound may inhibit the growth of bacterial cells by disrupting the cell membrane and interfering with essential metabolic processes. The compound may also inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, initial studies suggest that the compound may have potential applications in treating bacterial infections and cancer. The compound may also have other physiological effects, such as anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate in lab experiments is its potential antimicrobial and anticancer properties. The compound may be useful in developing new drugs to treat bacterial infections and cancer. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of the compound.

Future Directions

There are several future directions for research on (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate. One direction is to study the compound's potential applications in treating other diseases, such as Alzheimer's disease and diabetes. Another direction is to study the compound's mechanism of action in more detail to better understand its potential applications. Additionally, further studies are needed to determine the safety and toxicity of the compound and to develop new methods for synthesizing the compound.

Synthesis Methods

The synthesis of (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate involves the use of specific chemicals and techniques. The compound is synthesized by reacting 4-chlorobenzaldehyde, 3-pyridinemethanol, and 2-(4-isopropylphenyl)acetic acid in the presence of a catalyst. This reaction results in the formation of a yellow solid, which is further purified using recrystallization techniques. The purity of the compound is verified using various analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate has potential applications in various scientific research areas. The compound has been studied for its antimicrobial activity and has shown promising results against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, the compound has been studied for its anticancer properties and has shown potential in inhibiting the growth of cancer cells.